Cas no 175136-21-7 (2-(4-Chloro-2-methylphenoxy)pyridin-3-amine)

• Product Name: 2-(4-Chloro-2-methylphenoxy)pyridin-3-amine
• CAS No: 175136-21-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 111816
• PubChem ID: 2801412
• Update Time: 2025-04-18

2-(4-Chloro-2-methylphenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-methylphenoxy)pyridin-3-amine
• 3-Pyridinamine,2-(4-chloro-2-methylphenoxy)-
• 3-AMINO-2-(4-CHLORO-2-METHYLPHENOXY)PYRIDINE
• AURAMINEO
• SR-01000645256-1
• 175136-21-7
• CCG-56287
• Maybridge3_000551
• DTXSID30384244
• CHEBI:194686
• HMS1432J01
• Oprea1_034459
• AKOS000141752
• 3-Pyridinamine, 2-(4-chloro-2-methylphenoxy)-
• IDI1_011938

• Inchi： 1S/C12H11ClN2O/c1-8-7-9(13)4-5-11(8)16-12-10(14)3-2-6-15-12/h2-7H,14H2,1H3
• InChI Key： NWUYDQMZDDYERT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 234.05613
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14